Cas no 1421500-83-5 (9-methyl-N-(3-phenylpropyl)-6,9-diazaspiro[4.5]decane-6-carboxamide)

• Product Name: 9-methyl-N-(3-phenylpropyl)-6,9-diazaspiro[4.5]decane-6-carboxamide
• CAS No: 1421500-83-5
• MF: C₁₉H₂₉N₃O
• MW: 315.453064680099
• CID: 5365609
• Update Time: 2025-06-08

9-methyl-N-(3-phenylpropyl)-6,9-diazaspiro[4.5]decane-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6,9-Diazaspiro[4.5]decane-6-carboxamide, 9-methyl-N-(3-phenylpropyl)-
• 9-methyl-N-(3-phenylpropyl)-6,9-diazaspiro[4.5]decane-6-carboxamide

• Inchi： 1S/C19H29N3O/c1-21-14-15-22(19(16-21)11-5-6-12-19)18(23)20-13-7-10-17-8-3-2-4-9-17/h2-4,8-9H,5-7,10-16H2,1H3,(H,20,23)
• InChI Key： QAFJTSJAYDPGMM-UHFFFAOYSA-N
• SMILES： C1C2(CN(C)CCN2C(NCCCC2=CC=CC=C2)=O)CCC1

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.1±49.0 °C(Predicted)
• pka: 13.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 9-methyl-N-(3-phenylpropyl)-6,9-diazaspiro[4.5]decane-6-carboxamide

Comprehensive Overview of 9-methyl-N-(3-phenylpropyl)-6,9-diazaspiro[4.5]decane-6-carboxamide (CAS No. 1421500-83-5)

The compound 9-methyl-N-(3-phenylpropyl)-6,9-diazaspiro[4.5]decane-6-carboxamide (CAS No. 1421500-83-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its diazaspiro core and carboxamide functional group make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given its ability to cross the blood-brain barrier (BBB).

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting neurodegenerative diseases, mental health disorders, and chronic pain. The spirocyclic architecture of 9-methyl-N-(3-phenylpropyl)-6,9-diazaspiro[4.5]decane-6-carboxamide offers enhanced metabolic stability and selectivity, which are critical for drug development. This compound's phenylpropyl side chain further contributes to its binding affinity, making it a subject of intense study in structure-activity relationship (SAR) analyses.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of 9-methyl-N-(3-phenylpropyl)-6,9-diazaspiro[4.5]decane-6-carboxamide in drug discovery?" Preliminary studies suggest its relevance in targeting G-protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. Additionally, its lipophilic properties and hydrogen-bonding capabilities make it a versatile scaffold for designing next-generation pharmaceuticals.

The synthesis of 9-methyl-N-(3-phenylpropyl)-6,9-diazaspiro[4.5]decane-6-carboxamide involves multi-step organic reactions, including amide coupling and spirocyclization. These processes require precise control over reaction conditions to achieve high yields and purity. The compound's CAS No. 1421500-83-5 serves as a unique identifier in chemical databases, facilitating its retrieval for further research. Scientists often inquire about "synthetic routes for diazaspiro compounds" or "optimization strategies for carboxamide derivatives," reflecting the growing interest in this chemical space.

From a commercial perspective, 9-methyl-N-(3-phenylpropyl)-6,9-diazaspiro[4.5]decane-6-carboxamide is available through specialized suppliers catering to the pharmaceutical and biotechnology industries. Its pricing and availability are influenced by factors such as scale of production, purity requirements, and intellectual property considerations. Researchers and developers frequently search for "bulk suppliers of spirocyclic compounds" or "custom synthesis services for CNS-targeting molecules," highlighting the compound's market relevance.

In conclusion, 9-methyl-N-(3-phenylpropyl)-6,9-diazaspiro[4.5]decane-6-carboxamide (CAS No. 1421500-83-5) represents a compelling area of research with broad implications for drug discovery and therapeutic innovation. Its unique structural features and potential biological activities position it as a valuable tool for addressing unmet medical needs. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the quest for novel bioactive molecules.